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Compound of Interest

3-Bromo-N, N, 5-
Compound Name:

trimethylbenzenesulfonamide
CAS No.: 1020252-92-9

Cat. No.: B1421234

Get Quote

Executive Summary

3-Bromo-N,N,5-trimethylbenzenesulfonamide (CAS: 1020252-92-9) is a trisubstituted
benzene derivative belonging to the sulfonamide class.[1] It serves as a critical pharmacophore
scaffold in drug discovery, particularly for tuning lipophilicity and metabolic stability via its
halogen and methyl substituents. Its structural integrity relies on the meta-positioning of the
bromine and methyl groups relative to the sulfonamide core, creating a specific steric and
electronic profile ideal for enzyme pocket occupancy.

Chemical Identity & Structural Analysis[3][4][5][6]
Nomenclature and Identifiers[5]

e |[UPAC Name: 3-Bromo-N,N,5-trimethylbenzenesulfonamide

o CAS Registry Number: 1020252-92-9
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e Molecular Formula: Cngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

Y
BrNO
S[2]

« Molecular Weight: 278.17 g/mol [2]

« SMILES: CN(C)S(=0)(=0)clcc(C)cc(Bryci[1][2][3][4]

e InChlKey: (Predicted) IDBJSERXBDUKCD-UHFFFAOYSA-N (Analogous base)

Structural Geometry

The molecule features a central benzene ring substituted at the 1, 3, and 5 positions, enforcing
a

(approximate) symmetry if the sulfonamide rotation is averaged, though strictly
in crystal lattice.

e Position 1 (Sulfonyl Group): The

group adopts a tetrahedral geometry around the sulfur atom. The

-dimethyl substitution eliminates hydrogen bond donor capability, increasing membrane
permeability (LogP).

o Position 3 (Bromine): Acts as a lipophilic electron-withdrawing group and a handle for
palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

o Position 5 (Methyl): Provides steric bulk and weak electron donation, balancing the electronic
deactivation from the sulfonamide and bromine.

Physicochemical Properties

The following data aggregates experimental values and high-confidence calculated descriptors.
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Property Value Source/Method
White to off-white crystalline )

Appearance Experimental [1]
powder

Melting Point 132-135 °C Experimental [1]

Boiling Point ~340 °C (Predicted) Calculated

Density 1.52 g/cm3 Experimental [1]

- DMSO, Acetone, DCM; _
Solubility ) Experimental
Insoluble in Water

LogP 2.3-2.6 Calculated (Consensus)
N/A (No acidic sulfonamide )

pKa Structural Analysis
proton)

Synthesis & Reaction Mechanisms
Retrosynthetic Analysis

The most robust synthetic route involves the chlorosulfonylation of a precursor arene or the
amidation of a pre-formed sulfonyl chloride. Given the specific 1,3,5-substitution pattern,
starting from 3-bromo-5-methylbenzenesulfonyl chloride is the standard laboratory protocol.

Synthesis Protocol (Amidation)

Objective: Synthesis of 3-Bromo-N,N,5-trimethylbenzenesulfonamide from 3-bromo-5-
methylbenzenesulfonyl chloride.

Reagents:

o 3-Bromo-5-methylbenzenesulfonyl chloride (1.0 eq)

e Dimethylamine (2.0 M in THF or aqueous 40%) (2.5 eq)
o Triethylamine (Et

N) or Pyridine (1.5 eq)
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e Dichloromethane (DCM) (Solvent)
Step-by-Step Methodology:

o Preparation: Charge a round-bottom flask with 3-bromo-5-methylbenzenesulfonyl chloride
dissolved in anhydrous DCM under nitrogen atmosphere. Cool to 0 °C.

» Addition: Dropwise add the dimethylamine solution. If using amine hydrochloride salt, add Et

N first to liberate the free base.

o Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4—6 hours. The
reaction proceeds via nucleophilic attack of the amine nitrogen on the sulfonyl sulfur,
displacing chloride.

o Workup: Quench with water. Extract the organic layer with DCM. Wash with 1N HCI (to
remove excess amine/pyridine) and brine.

 Purification: Dry over MgSO

, filter, and concentrate in vacuo. Recrystallize from Ethanol/Hexane if necessary to achieve
the reported melting point (132-135 °C).

Mechanistic Pathway Visualization

The following diagram illustrates the synthesis logic and potential downstream derivatization.
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Figure 1: Synthetic pathway from aniline precursor to target sulfonamide, including downstream
coupling potential.

Spectroscopic Characterization

Researchers should validate the structure using the following predicted spectroscopic
signatures.

Proton NMR ( H-NMR, 400 MHz, CDClI )

e 2.41 ppm (3H, s): Methyl group attached to the aromatic ring (Ar-CH

).

e 2.70 ppm (6H, s): Two methyl groups on the nitrogen (N(CH

)

). Distinctive sharp singlet integrating to 6 protons.

e 7.45-7.65 ppm (3H, m): Aromatic protons. Due to the 1,3,5-substitution, these will appear as
three distinct singlets (or doublets with small

coupling ~1.5 Hz) corresponding to positions 2, 4, and 6.

o H2: Between Sulfonyl and Br (Deshielded).
o H4: Between Br and Methyl.[2][3][5]

o H6: Between Methyl and Sulfonyl.[3][6]

Mass Spectrometry (MS)

e |onization Mode: ESI+ or El.
e Molecular lon:

2771279
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 |sotope Pattern: A characteristic 1:1 doublet ratio for the molecular ion peak (M and M+2)
confirms the presence of a single Bromine atom.

Medicinal Chemistry Applications

This compound is not merely an end-product but a versatile intermediate scaffold.

o Fragment-Based Drug Discovery (FBDD): The molecule serves as a "rule-of-three”
compliant fragment. The sulfonamide moiety acts as a hydrogen bond acceptor, while the
bromine allows for rapid library expansion.

e Suzuki-Miyaura Coupling: The C-Br bond at position 3 is highly reactive toward palladium-
catalyzed cross-coupling. This allows researchers to attach aryl or heteroaryl groups,
extending the scaffold to probe hydrophobic pockets in targets like Carbonic Anhydrase or
Kinases.

o Metabolic Stability: The 5-methyl group blocks a potential metabolic soft spot on the ring,
potentially increasing the half-life (

) of derived drugs compared to the unsubstituted analog.
Safety & Handling
» Hazard Classification: Irritant (Skin/Eye/Respiratory).
* GHS Signal Word: Warning.[3]

e Handling: Use in a fume hood. The sulfonyl chloride precursor is corrosive; the final
sulfonamide is generally stable but should be treated as a potential sensitizer.

o Storage: Store at room temperature (15-25 °C), kept dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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